Cas no 2172272-78-3 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}butanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}butanoic acid
• CAS No: 2172272-78-3
• MF: C₂₆H₂₃FN₂O₅
• MW: 462.469630479813
• CID: 6556140
• PubChem ID: 165538658
• Update Time: 2025-07-02

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}butanoic acid
• EN300-1516277
• 2172272-78-3
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}butanoic acid

• Inchi： 1S/C26H23FN2O5/c1-15(12-24(30)31)28-25(32)16-10-11-23(22(27)13-16)29-26(33)34-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-11,13,15,21H,12,14H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： UMMVZTMRMJTJCR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 462.15910000g/mol
• Monoisotopic Mass: 462.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}butanoic acid

Introduction to 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}butanoic acid (CAS No. 2172272-78-3)

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}butanoic acid, identified by its CAS number 2172272-78-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety and multiple functional groups such as carboxylic acid, amide, and fluoro substituents. The presence of these features not only makes it a subject of interest for synthetic chemists but also positions it as a potential candidate for various biological applications.

The structural complexity of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}butanoic acid arises from its multi-functionalized aromatic ring system, which is further modified by the introduction of a fluorene group at the 9-position. This particular arrangement imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for drug design. The carboxylic acid group at one end of the molecule provides a site for further derivatization, while the amide linkage connects different parts of the structure, contributing to its overall stability and reactivity.

In recent years, there has been a surge in research focused on developing novel molecules with enhanced binding affinity and selectivity towards biological targets. The fluorene moiety, known for its rigidity and planarity, is often incorporated into drug candidates to improve pharmacokinetic properties such as solubility and metabolic stability. Additionally, the presence of a fluoro substituent can modulate the electronic properties of the aromatic ring, influencing both the molecule's reactivity and its interaction with biological targets.

One of the most compelling aspects of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}butanoic acid is its potential as a building block for more complex pharmacophores. The combination of a fluorene group with an amine-substituted phenyl ring creates a versatile platform that can be further functionalized to target specific biological pathways. For instance, modifications at the amine group can introduce hydrogen bonding capabilities, enhancing interactions with protein or nucleic acid targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of such complex molecules with greater accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can identify optimal positions for functionalization on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}butanoic acid to enhance its biological activity. These computational tools have become indispensable in modern drug discovery pipelines, allowing for rapid screening of large libraries of compounds.

The pharmaceutical industry has long recognized the importance of structural diversity in drug development. Molecules like 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}butanoic acid exemplify this principle by offering multiple sites for chemical modification. This flexibility allows medicinal chemists to fine-tune key pharmacokinetic parameters such as bioavailability, metabolic stability, and target specificity. As a result, such compounds are frequently used in high-throughput screening campaigns to identify lead candidates for further optimization.

In addition to its synthetic appeal, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}butanoic acid has shown promise in preclinical studies as a potential therapeutic agent. While specific applications are still under investigation, preliminary data suggest that derivatives of this compound may exhibit activity against various diseases, including cancer and inflammatory disorders. The unique combination of structural features makes it particularly well-suited for targeting enzymes or receptors involved in critical biological pathways.

The role of fluorine atoms in medicinal chemistry cannot be overstated. The introduction of fluorine into organic molecules often leads to significant improvements in their pharmacological properties. For example, fluorinated compounds frequently exhibit enhanced metabolic stability due to reduced susceptibility to enzymatic degradation. Additionally, fluorine atoms can influence electronic effects within the molecule, leading to changes in binding affinity and selectivity. In 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}butanoic acid, the fluorine substituent is strategically positioned to modulate these effects while maintaining overall structural integrity.

The synthesis of complex molecules like 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}butanoic acid presents both challenges and opportunities for synthetic chemists. While multi-step syntheses can be demanding in terms of time and resources, they also provide an excellent opportunity to develop new synthetic methodologies and improve existing ones. Advances in catalysis and green chemistry have made it possible to streamline many synthetic routes while reducing environmental impact.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them in sophisticated ways. The development of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}butanoic acid represents another step forward in this journey towards rational drug design. By combining structural complexity with functional diversity, researchers are paving the way for new therapies that are more effective and better tolerated by patients.

In conclusion,3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}butanoic acid (CAS No. 2172272-78-3) is a remarkable compound with significant potential in pharmaceutical research and development. Its intricate structure, characterized by key motifs such as the fluorene group and various functional groups like carboxylic acids and amides, makes it an invaluable tool for medicinal chemists seeking to design novel therapeutic agents. As research progresses, this compound is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.